Cas no 5853-83-8 (L-Lysine, N6-L-b-aspartyl-)
L-Lysine, N6-L-b-aspartyl- structure
Product Name:L-Lysine, N6-L-b-aspartyl-
CAS No:5853-83-8
MF:C10H19N3O5
MW:261.274962663651
CID:369405
Update Time:2024-01-28
L-Lysine, N6-L-b-aspartyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine, N6-L-b-aspartyl-
- (2S)-6-amino-2-[[(3S)-3-amino-4-hydroxy-4-oxobutanoyl]amino]hexanoic acid
- L-lysine, N< sup> 6<
- L-Lysine, N6-L-β-aspartyl-
- N< sup> 6<
- sup> -L-β-aspartyl-
- sup> -L-β-aspartyl-L-lysine
- Aspartylysine
- aspartyllysine
- L-β-Aspartyl-L-lysine
- N6-L-β-aspartyl-L-lysine
-
- Inchi: 1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)13-9(16)6(12)5-8(14)15/h6-7H,1-5,11-12H2,(H,13,16)(H,14,15)(H,17,18)/t6-,7-/m0/s1
- InChI Key: OAMLVOVXNKILLQ-BQBZGAKWSA-N
- SMILES: C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CC(O)=O)N
Computed Properties
- Exact Mass: 261.13257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -6.6
Experimental Properties
- Density: 1.326±0.06 g/cm3(Predicted)
- Boiling Point: 598.5±50.0 °C(Predicted)
- PSA: 155.74
- pka: 2.48±0.10(Predicted)
L-Lysine, N6-L-b-aspartyl- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5853-83-8 (L-Lysine, N6-L-b-aspartyl-) Related Products
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